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Compound of Interest

Compound Name: 5-Ethoxysalicylic acid

Cat. No.: B083589

5-Ethoxysalicylic acid, a valuable derivative of salicylic acid, serves as a versatile starting
material in organic synthesis for the development of a diverse range of molecules with
significant applications in medicinal chemistry and material science. Its unique structural
features, combining a carboxylic acid, a hydroxyl group, and an ethoxy substituent on the
aromatic ring, allow for a multitude of chemical transformations, leading to the creation of novel
esters, amides, and heterocyclic compounds with potential biological activities.

This document provides detailed application notes and experimental protocols for researchers,
scientists, and drug development professionals interested in utilizing 5-Ethoxysalicylic acid as
a key building block in their synthetic endeavors.

Applications in Organic Synthesis

5-Ethoxysalicylic acid is a key precursor in the synthesis of various organic molecules,
primarily through reactions involving its carboxylic acid and phenolic hydroxyl groups. The
ethoxy group at the 5-position provides steric and electronic effects that can influence reaction
outcomes and the properties of the final products.

Key applications include:

 Esterification: The carboxylic acid moiety readily undergoes esterification with a wide range
of alcohols to produce the corresponding esters. These esters are often investigated for their
potential as pharmaceutical agents, fragrances, and specialty chemicals.
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o Amide Bond Formation: Coupling of the carboxylic acid with primary and secondary amines,
facilitated by various coupling agents, yields a diverse library of salicylamides. These
compounds are of particular interest in drug discovery due to their potential anti-
inflammatory, analgesic, and antimicrobial properties.

o Synthesis of Heterocyclic Compounds: The reactive functional groups of 5-Ethoxysalicylic
acid make it a suitable starting material for the construction of various heterocyclic ring
systems, which are prevalent in many biologically active molecules.

Experimental Protocols

The following sections provide detailed experimental protocols for key transformations of 5-
Ethoxysalicylic acid.

Synthesis of Ethyl 5-Ethoxysalicylate via Fischer
Esterification

This protocol describes the synthesis of ethyl 5-ethoxysalicylate, a common derivative, using
the Fischer esterification method.[1][2] This acid-catalyzed reaction between a carboxylic acid
and an alcohol is a fundamental transformation in organic synthesis.[3]

Reaction Scheme:

Ethanol
H2S0a (cat.)
— . . +
5-Ethoxysalicylic acid + Ethanol __p Ethyl 5-ethoxysalicylate —— Water
R-NH:2
Coupling Agent (e.g., DCC, EDC)
5-Ethoxysalicylic acid + R-NH: _» N-Substituted 5-Ethoxysalicylamide ———# Byproduct
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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